N'-[1-(5-ethyl-2-thienyl)ethylidene]-1H-indole-3-carbohydrazide

• IUPAC Name: N-[(E)-1-(5-ethylthiophen-2-yl)ethylideneamino]-1H-indole-3-carboxamide
• InChI: InChI=1S/C17H17N3OS/c1-3-12-8-9-16(22-12)11(2)19-20-17(21)14-10-18-15-7-5-4-6-13(14)15/h4-10,18H,3H2,1-2H3,(H,20,21)/b19-11+
• InChI Key: ZHXCJSUYNKTRQE-YBFXNURJSA-N
• Canonical SMILES: CCC1=CC=C(S1)C(=NNC(=O)C2=CNC3=CC=CC=C32)C
• Isomeric SMILES: CCC1=CC=C(S1)/C(=N/NC(=O)C2=CNC3=CC=CC=C32)/C
• Molecular Formula: C17H17N3OS
• Molecular Weight: 311.4 g/mol
• Solubility: 7.5 [ug/mL] (The mean of the results at pH 7.4)

Description

N-[1-(5-ethyl-2-thienyl)ethylidene]-1H-indole-3-carbohydrazide, also known as ETIC, is a chemical compound that has attracted attention in the scientific community due to its potential applications in various fields. ETIC is a heterocyclic compound with a molecular formula of C16H16N2O2S and a molecular weight of 308.38 g/mol.

Mechanism of Action

The mechanism of action of N'-[1-(5-ethyl-2-thienyl)ethylidene]-1H-indole-3-carbohydrazide is not fully understood. However, studies have shown that N'-[1-(5-ethyl-2-thienyl)ethylidene]-1H-indole-3-carbohydrazide can interact with various biomolecules, including proteins, nucleic acids, and lipids. N'-[1-(5-ethyl-2-thienyl)ethylidene]-1H-indole-3-carbohydrazide has been shown to inhibit the activity of certain enzymes, such as tyrosinase and acetylcholinesterase, which are involved in various physiological processes. N'-[1-(5-ethyl-2-thienyl)ethylidene]-1H-indole-3-carbohydrazide has also been shown to induce apoptosis, a programmed cell death process, in cancer cells.
Biochemical and Physiological Effects
N'-[1-(5-ethyl-2-thienyl)ethylidene]-1H-indole-3-carbohydrazide has been shown to have various biochemical and physiological effects. In vitro studies have shown that N'-[1-(5-ethyl-2-thienyl)ethylidene]-1H-indole-3-carbohydrazide can inhibit the growth of cancer cells, such as breast cancer, lung cancer, and prostate cancer cells. N'-[1-(5-ethyl-2-thienyl)ethylidene]-1H-indole-3-carbohydrazide has also been shown to have antimicrobial activity against various microorganisms, including bacteria and fungi. In addition, N'-[1-(5-ethyl-2-thienyl)ethylidene]-1H-indole-3-carbohydrazide has been shown to have antioxidant and anti-inflammatory properties, which may be beneficial for the treatment of various diseases, such as Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

N'-[1-(5-ethyl-2-thienyl)ethylidene]-1H-indole-3-carbohydrazide has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it is stable under normal laboratory conditions. N'-[1-(5-ethyl-2-thienyl)ethylidene]-1H-indole-3-carbohydrazide is also soluble in various organic solvents, which makes it easy to work with in experiments. However, one limitation of N'-[1-(5-ethyl-2-thienyl)ethylidene]-1H-indole-3-carbohydrazide is that it has low solubility in water, which may limit its applications in certain experiments.

Future Directions

There are several future directions for the study of N'-[1-(5-ethyl-2-thienyl)ethylidene]-1H-indole-3-carbohydrazide. One direction is to further investigate its anticancer properties and develop N'-[1-(5-ethyl-2-thienyl)ethylidene]-1H-indole-3-carbohydrazide-based drugs for cancer treatment. Another direction is to explore its potential applications in material science, such as the synthesis of novel materials with unique properties. Additionally, more studies are needed to fully understand the mechanism of action of N'-[1-(5-ethyl-2-thienyl)ethylidene]-1H-indole-3-carbohydrazide and its interactions with biomolecules.

Synthesis Methods

The synthesis of N'-[1-(5-ethyl-2-thienyl)ethylidene]-1H-indole-3-carbohydrazide involves the reaction of 5-ethyl-2-thiophenecarboxaldehyde and hydrazine hydrate with indole-3-carboxylic acid in the presence of acetic acid. The reaction mixture is heated under reflux for several hours, and the resulting solid product is filtered and recrystallized from ethanol to obtain pure N'-[1-(5-ethyl-2-thienyl)ethylidene]-1H-indole-3-carbohydrazide.

Scientific Research Applications

N'-[1-(5-ethyl-2-thienyl)ethylidene]-1H-indole-3-carbohydrazide has been studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and material science. In medicinal chemistry, N'-[1-(5-ethyl-2-thienyl)ethylidene]-1H-indole-3-carbohydrazide has been investigated for its anticancer, antimicrobial, and anti-inflammatory properties. In biochemistry, N'-[1-(5-ethyl-2-thienyl)ethylidene]-1H-indole-3-carbohydrazide has been used as a tool to study the mechanism of action of various enzymes and proteins. In material science, N'-[1-(5-ethyl-2-thienyl)ethylidene]-1H-indole-3-carbohydrazide has been explored as a potential precursor for the synthesis of novel materials with unique properties.